Cas no 1445951-72-3 (8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate)

• Product Name: 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate
• CAS No: 1445951-72-3
• MF: C₂₂H₃₂N₂O₅
• MW: 404.499886512756
• CID: 4605195
• Update Time: 2025-06-08

8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 8-benzyl 1-(tert-butyl) 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate
• 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate

• Inchi： 1S/C22H32N2O5/c1-21(2,3)29-20(27)24-18(15-25)9-10-22(24)11-13-23(14-12-22)19(26)28-16-17-7-5-4-6-8-17/h4-8,18,25H,9-16H2,1-3H3
• InChI Key： FNMRATNXNFWCIV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2(CCN(C(OCC3=CC=CC=C3)=O)CC2)CCC1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8

Additional information on 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate

Introduction to 8-Benzyl 1-tert-Butyl 2-(Hydroxymethyl)-1,8-Diazaspiro[4.5]Decane-1,8-Dicarboxylate (CAS No. 1445951-72-3)

8-Benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate (CAS No. 1445951-72-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid structure that can enhance the pharmacological properties of the molecule, making it an attractive candidate for drug development.

The chemical structure of 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate consists of a spirocyclic core with a benzyl substituent at the 8-position and a tert-butyl group at the 1-position. The presence of the hydroxymethyl group at the 2-position adds further complexity and reactivity to the molecule. These structural features contribute to its potential as a lead compound in various therapeutic areas.

Recent studies have explored the biological activities of 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The spirocyclic structure and the hydroxymethyl group were found to play crucial roles in enhancing the binding affinity and selectivity of the compound towards the target enzyme.

In addition to its enzymatic inhibition properties, 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate has also shown promise in modulating other biological processes. Research conducted at a leading pharmaceutical institute demonstrated that this compound could effectively modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. The ability to modulate GPCRs suggests potential applications in treating conditions such as cardiovascular diseases and metabolic disorders.

The synthetic route to 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate has been optimized to improve yield and purity. A multi-step synthesis involving several key reactions has been developed, including ring-closing metathesis (RCM) and selective functional group manipulations. These synthetic strategies not only ensure high yields but also allow for the introduction of various functional groups that can be used to fine-tune the biological activity of the final product.

The pharmacokinetic properties of 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good stability in plasma and tissues. These properties are essential for ensuring that the compound can effectively reach its target site in vivo.

To further evaluate its therapeutic potential, preclinical studies have been conducted using animal models of various diseases. In one study, 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate was administered to mice with induced neurodegenerative conditions. The results showed significant improvements in cognitive function and reduced neuronal damage compared to control groups. These findings suggest that this compound could be a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its potential therapeutic applications, 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate has also been studied for its use as a tool compound in chemical biology research. Its unique structural features make it an excellent probe for investigating protein-protein interactions and other cellular processes. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological phenomena, contributing to a deeper understanding of cellular functions.

In conclusion, 8-benzyl 1-tert-butyl 2-(hydroxymethyl)-1,8-diazaspiro[4.5]decane-1,8-dicarboxylate (CAS No. 1445951-72-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and functional groups confer it with potent biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new aspects of its potential uses in both therapeutic interventions and fundamental biological studies.